Cas no 2138391-97-4 (7-(trifluoromethyl)azepan-2-one)

• Product Name: 7-(trifluoromethyl)azepan-2-one
• CAS No: 2138391-97-4
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• MDL: MFCD31421167
• CID: 4641164
• PubChem ID: 69008884
• Update Time: 2025-08-03

7-(trifluoromethyl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)azepan-2-one

• MDL： MFCD31421167
• Inchi： 1S/C7H10F3NO/c8-7(9,10)5-3-1-2-4-6(12)11-5/h5H,1-4H2,(H,11,12)
• InChI Key： CYVRQWKGVOJIAT-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)CCCCC1=O

Additional information on 7-(trifluoromethyl)azepan-2-one

7-(Trifluoromethyl)Azepan-2-One: A Comprehensive Overview

The compound 7-(Trifluoromethyl)Azepan-2-One (CAS No. 2138391-97-4) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of azepanones, which are seven-membered lactams with a ketone functional group. The presence of the trifluoromethyl group at the seventh position introduces unique electronic and steric properties, making it a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the importance of 7-(Trifluoromethyl)Azepan-2-One in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl group is known to enhance the stability and lipophilicity of compounds, which are critical properties for drug candidates. Researchers have explored its role in modulating enzyme activity, making it a promising lead compound for therapeutic applications.

The synthesis of 7-(Trifluoromethyl)Azepan-2-One has been optimized through various routes, including ring-closing metathesis and peptide coupling strategies. These methods not only improve the yield but also allow for the incorporation of additional functional groups, enabling further chemical diversification. The use of transition metal catalysts has been particularly effective in streamlining the synthesis process, making it more accessible for large-scale production.

In terms of physical properties, 7-(Trifluoromethyl)Azepan-2-One exhibits a high melting point due to its rigid seven-membered ring structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents makes it suitable for various chemical reactions, including nucleophilic additions and cyclizations. The compound's stability under thermal and oxidative conditions further enhances its utility in industrial applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 7-(Trifluoromethyl)Azepan-2-One. Quantum mechanical calculations reveal that the trifluoromethyl group significantly alters the electron density distribution within the molecule, influencing its reactivity in different chemical environments. This understanding has paved the way for more precise predictions of its behavior in complex reaction systems.

The application of 7-(Trifluoromethyl)Azepan-2-One extends beyond traditional chemistry into materials science, where it serves as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an ideal candidate for developing high-performance materials with tailored mechanical and thermal properties.

In conclusion, 7-(Trifluoromethyl)Azepan-2-One (CAS No. 2138391-97-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in modern chemical innovation.